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Compound of Interest

5-(Dimethylamino)-3-
Compound Name:
oxopentanenitrile

CAS No.: 1018896-19-9

Cat. No.: B6361088

Get Quote

Executive Summary

5-(dimethylamino)-3-oxopentanenitrile (CAS: 1018896-19-9) is a bifunctional building block
featuring a reactive nitrile, a ketone, and a tertiary amine.[1] While experimental boiling point
data for this specific intermediate is sparse in public registries, theoretical modeling using
Group Contribution Methods (GCM) predicts an atmospheric boiling point of approximately 273
°C.

However, due to the structural propensity for retro-Michael elimination (characteristic of

-aminoketones), this compound is thermally sensitive.[1] Isolation is recommended via high-
vacuum distillation or chromatography rather than atmospheric distillation.[1] This guide details
the prediction logic, validated against structural analogs, and outlines the optimal synthetic
pathways for its application in heterocyclic drug discovery.
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Molecular Characterization & Physicochemical
Profile[2][3][4][5][6]

Understanding the molecular architecture is the first step in accurate property prediction. The
molecule combines a polar nitrile-ketone backbone with a basic dimethylamino tail.

Property Value | Description

IUPAC Name 5-(dimethylamino)-3-oxopentanenitrile

Molecular Formula

Molecular Weight 140.18 g/mol

SMILES CN(C)CCC(=0O)CC#N

H-Bond Donors 0 (Aprotic)

H-Bond Acceptors 3 (Nitrile N, Ketone O, Amine N)

-ketonitrile core (acidic

Key Structural Features -methylene); Mannich base motif (

-aminoketone).[1]

Thermal Instability Warning (Expert Insight)

The structure contains a 2-aminoethyl-ketone motif.[1] Upon heating, these systems can
undergo a retro-Michael reaction, eliminating dimethylamine to form 3-oxopent-4-enenitrile
(vinyl ketone derivative) and polymerizing.[1]

o Operational Implication: Atmospheric boiling is theoretical. Practical purification requires
temperatures

under reduced pressure.

Predictive Modeling: Boiling Point Determination
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To determine the boiling point in the absence of experimental literature, we employ the Joback

Group Contribution Method, a standard algorithm in chemical engineering for estimating

thermodynamic properties.

Methodology: Joback Group Contribution

The Joback method calculates the normal boiling point (

) using the summation of group contributions (

) according to the formula:

[2131[4]

Calculation Table

We decompose the molecule into its functional fragments.[2]

Contribution (

Total Contribution

Functional Group Count
) per Group [K] [K]

-CH3 (Methyl) 2 23.58 47.16
-CH2- (Methylene) 3 22.88 68.64
>C=0 (Ketone,

] 1 76.75 76.75
acyclic)
-CN (Nitrile) 1 125.00 125.00
>N- (Tertiary Amine,

_ 1 31.00 31.00
acyclic)
SUM 348.55

Calculation:

[1]

Validation via Structural Analogs
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To ensure trustworthiness, we validate this method against a known analog: 3-
(dimethylamino)propanenitrile (CAS 1738-25-6).[1]

e Experimental BP: 172-174 °C.[5]

» Joback Prediction:
o Groups: 2(-CH3), 2(-CH2-), 1(-CN), 1(>N-).[1]
o [1]
o [1]

e Conclusion: The Joback method is highly accurate (<1% error) for this specific class of
amino-nitriles, lending high confidence to the predicted 273 °C for the target molecule.

Proposed Experimental Protocols
Synthesis Workflow (Claisen Condensation)

The most robust synthetic route avoids the instability of Mannich reactions by using a Claisen-
type condensation between an ester and an acetonitrile anion.

Reagents:

Electrophile: Methyl 3-(dimethylamino)propionate.

Nucleophile: Acetonitrile (deprotonated).[6]

Base: Sodium Hydride (NaH) or Potassium tert-butoxide (KOtBu).

Solvent: Anhydrous THF.
Step-by-Step Protocol:

e Anion Formation: Suspend NaH (1.1 eq) in anhydrous THF at 0 °C. Add Acetonitrile (1.0 eq)
dropwise. Stir for 30 min to generate the anion (

)[1]

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.echemi.com/sds/3-diethylaminopropionitrile-pid_Rock45728.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1738256&Units=SI&Mask=384
https://www.echemi.com/sds/3-diethylaminopropionitrile-pid_Rock45728.html
https://www.echemi.com/sds/3-diethylaminopropionitrile-pid_Rock45728.html
https://www.echemi.com/sds/3-diethylaminopropionitrile-pid_Rock45728.html
https://pdf.benchchem.com/1588/Literature_review_of_historical_3_Oxopentanenitrile_synthesis_methods.pdf
https://www.echemi.com/sds/3-diethylaminopropionitrile-pid_Rock45728.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6361088?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Condensation: Add Methyl 3-(dimethylamino)propionate (1.0 eq) slowly, maintaining
temperature < 10 °C.

o Reflux: Warm to room temperature, then reflux gently (60 °C) for 2—4 hours.

e Quench: Cool to 0 °C. Carefully quench with acetic acid (do not use strong mineral acids to
avoid hydrolysis of the nitrile).

o Workup: Neutralize with
, extract with Ethyl Acetate. Dry over
7]

Purification (Vacuum Distillation)

Due to the predicted BP of 273 °C, atmospheric distillation is dangerous. Use the Pressure-
Temperature Nomograph estimation below for isolation:

o Predicted BP (760 mmHg): ~273 °C[1]
e Target BP (10 mmHg): ~140-150 °C[1]
e Target BP (1 mmHg): ~105-115 °C[1]

Recommendation: Distill at < 1 mmHg to keep the bath temperature below 130 °C, minimizing
thermal degradation.

Visualizations & Logic Pathways
Prediction & Validation Logic

The following diagram illustrates the self-validating logic used to determine the boiling point.
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JarucRiolectic: Fragment Decomposition:
5-(dimethylamino)- —p = .
3-oxopentanenitrile -CN, >C=0, -N<, -CH2-, -CH3

FINAL PREDICTION:
Atm BP: ~273°C

. Joback Algorithm
Confirms Parameters __| 1~ 65+ 5um(Delta)

Validation Analog: Validates Method Analog Prediction: High Vacuum BP: ~110°C
3-(dimethylamino)propanenitrile |F--=-=-===========---- P> Calc BP: 173.8°C
(Exp BP: 174°C) (Error < 0.2%)

Click to download full resolution via product page

Caption: Logic flow validating the Joback prediction method against a known structural analog

to ensure high confidence in the final result.

Synthetic Utility Pathway

This molecule is a "linchpin” intermediate for synthesizing heterocycles found in kinase

inhibitors and serotonergic drugs.
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Caption: The target molecule serves as a divergent intermediate for three major classes of

pharmaceutical scaffolds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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